Cas no 95832-83-0 (2H-Isoindole-4,7-dione, 2-methyl-)

• Product name: 2H-Isoindole-4,7-dione, 2-methyl-
• CAS No: 95832-83-0
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 751654
• PubChem ID: 13355055

2H-Isoindole-4,7-dione, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-4,7-dione, 2-methyl-
• 2-methylisoindole-4,7-dione
• 95832-83-0
• 2-Methyl-2H-isoindole-4,7-dione
• DTXSID70538067
• 2-Methyl-2H-isoindol-4,7-dion

• Inchi： InChI=1S/C9H7NO2/c1-10-4-6-7(5-10)9(12)3-2-8(6)11/h2-5H,1H3
• InChI Key： LLQVBRAPPFXECE-UHFFFAOYSA-N
• SMILES： CN1C=C2C(=O)C=CC(=O)C2=C1

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 39.1Ų